3-Oxo-2,3-dihydropyridazine-4-carboxylic acid

• IUPAC Name: 6-oxo-1H-pyridazine-5-carboxylic acid
• InChI: InChI=1S/C5H4N2O3/c8-4-3(5(9)10)1-2-6-7-4/h1-2H,(H,7,8)(H,9,10)
• InChI Key: AZNSKHLQNCKBHC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NN=C1)C(=O)O
• Molecular Formula: C5H4N2O3
• DSSTOX Substance ID: DTXSID80491710
• Molecular Weight: 140.10 g/mol
• CAS RN: 54404-06-7

Description

“3-Oxo-2,3-dihydropyridazine-4-carboxylic acid” is a chemical compound with the CAS Number: 54404-06-7. It has a linear formula of C5H4N2O3.

Molecular Structure Analysis

The molecular structure of “3-Oxo-2,3-dihydropyridazine-4-carboxylic acid” is represented by the formula C5H4N2O3. The InChI Code for this compound is 1S/C5H4N2O3/c8-4-3 (5 (9)10)1-2-6-7-4/h1-2H, (H,7,8) (H,9,10).

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Oxo-2,3-dihydropyridazine-4-carboxylic acid” are as follows:

Scientific Research Applications

Synthesis and Reactions

Research on compounds related to 3-Oxo-2,3-dihydropyridazine-4-carboxylic acid has focused on their synthesis and reactions. Kappe and Roschger (1989) explored the reactions of Biginelli-compounds, which are structurally related to dihydropyridazine derivatives. They studied the methylation and acylation of these compounds, contributing to the synthesis of various heterocyclic compounds, including thiazines and indeno[1,2-d]pyrimidines (Kappe & Roschger, 1989).

Biological Activity

Ziegler et al. (1988) synthesized various hydrazone, pyrazole, and dihydropyridazine derivatives from a compound structurally related to 3-Oxo-2,3-dihydropyridazine-4-carboxylic acid. They reported the in vitro biological activity of these derivatives (Ziegler et al., 1988).

Heterocyclic Syntheses

Alnajjar et al. (2008) reported a novel route to 2,3-dihydropyridazine-4-carboxylic acids, demonstrating the potential of enaminones as building blocks in heterocyclic syntheses. This pathway provides a method for creating diverse compounds with potential applications in various fields (Alnajjar et al., 2008).

Xanthine Oxidase Inhibitors

Zhang et al. (2019) designed and synthesized a series of 3-oxo-6-aryl-2,3-dihydropyridazine-4-carbohydrazide derivatives as novel xanthine oxidase inhibitors. They conducted molecular docking studies and in vitro evaluations, contributing to the understanding of the structure-activity relationship of these compounds (Zhang et al., 2019).

Synthesis of Novel Compounds

Sayed et al. (2003) explored the use of a derivative similar to 3-Oxo-2,3-dihydropyridazine-4-carboxylic acid in synthesizing new heterocyclic compounds with potential biological activity. They studied various reactions and reported antimicrobial and antifungal activities of some compounds (Sayed et al., 2003).

Safety and Hazards

The safety information for “3-Oxo-2,3-dihydropyridazine-4-carboxylic acid” indicates that it has the following hazard statements: H302-H315-H319-H335. This suggests that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.

Future Directions

In terms of future directions, there is ongoing research to expand the structure-activity relationship of xanthine oxidase inhibitors, which includes a series of 3-oxo-6-aryl-2,3-dihydropyridazine-4-carbohydrazide/carboxylic acid derivatives. Further evaluation of these compounds on their druggability and continued design and optimization of inhibitors with novel five- or six-membered heterocyclic rings with various substituent groups are in progress.

Q & A

Q1: The research paper mentions a "novel route" to synthesize 6-substituted-3-oxo-2,3-dihydropyridazine-4-carboxylic acids. What is novel about this synthetic approach compared to previous methods?

A1: The research highlights that previous reports misidentified the products of reactions between enaminones and malononitrile in ethanolic piperidine []. Instead of the presumed structures, the study clarifies the actual products and utilizes this knowledge to develop a new synthetic route. This novel approach involves reacting 2-cyano-5-(dimethylamino)-5-arylpenta-2,4-dienamides with either nitrous acid or benzenediazonium chloride to obtain the desired 6-substituted-3-oxo-2,3-dihydropyridazine-4-carboxylic acids []. This method provides a new pathway for the synthesis of these compounds, potentially offering advantages in terms of yield, purity, or access to different derivatives.